1-({[5-(4-bromo-2-methylphenyl)-2-furyl]methyl}amino)propan-2-ol hydrochloride

• IUPAC Name: 1-[[5-(4-bromo-2-methylphenyl)furan-2-yl]methylamino]propan-2-ol;hydrochloride
• InChI: InChI=1S/C15H18BrNO2.ClH/c1-10-7-12(16)3-5-14(10)15-6-4-13(19-15)9-17-8-11(2)18;/h3-7,11,17-18H,8-9H2,1-2H3;1H
• InChI Key: QWFMSCGNCSYUFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)C2=CC=C(O2)CNCC(C)O.Cl
• Molecular Formula: C15H19BrClNO2
• Molecular Weight: 360.67 g/mol

Description

1-({[5-(4-bromo-2-methylphenyl)-2-furyl]methyl}amino)propan-2-ol hydrochloride is a useful research compound. Its molecular formula is C15H19BrClNO2 and its molecular weight is 360.67 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 359.02877 g/mol and the complexity rating of the compound is 277. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization in Antimicrobial Studies

1-({[5-(4-bromo-2-methylphenyl)-2-furyl]methyl}amino)propan-2-ol hydrochloride and similar compounds have been explored for their potential in antimicrobial applications. The synthesis and characterization of related substituted phenyl azetidines, which involve similar bromo-phenyl and furyl components, have shown promise as antimicrobial agents. These compounds undergo various chemical reactions and are analyzed through methods like IR, NMR, and Mass spectral analysis to evaluate their antimicrobial efficacy (Doraswamy & Ramana, 2013).

Molecular Packing and Photochemical Properties

Research has been conducted on the influence of pressure on molecular packing and photochemical properties of compounds similar to this compound. Studies on 1-(5-bromo-2-hydroxyphenyl)-3-(2-furyl)prop-2-en-1-one, a compound with a similar bromo-phenyl and furyl structure, indicate significant insights into its photochemical reactivity and molecular behavior under different pressure conditions. These studies are crucial for understanding the compound's stability and reactivity (Bąkowicz, Galica, & Turowska-Tyrk, 2015).

Maillard Reaction Products

The compound shares structural similarities with Maillard reaction products, which are significant in food chemistry and biochemistry. Research into the characterization of intense bitter-tasting compounds formed during the Maillard reaction, involving furyl components, provides a deeper understanding of the flavor profiles and chemical nature of these reactions. Such studies contribute to the broader field of food science and taste chemistry, where furyl compounds play a pivotal role (Frank, Ottinger, & Hofmann, 2001).

Antibacterial Properties

Research into the synthesis and antibacterial properties of compounds containing furyl groups, similar to this compound, indicates their potential in developing new antibacterial agents. These studies involve synthesizing various derivatives and testing their efficacy against bacterial strains, contributing to the field of medicinal chemistry and pharmacology (Holla et al., 1994).